Cas no 1805165-16-5 (4-Bromo-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile)

• Product Name: 4-Bromo-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile
• CAS No: 1805165-16-5
• MF: C₉H₇BrF₂N₂O
• MW: 277.065488100052
• CID: 4863133
• Update Time: 2025-11-01

4-Bromo-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile

• Inchi： 1S/C9H7BrF2N2O/c1-15-8-6(10)5(2-3-13)4-14-7(8)9(11)12/h4,9H,2H2,1H3
• InChI Key： ZFLHPFUXDFHNDH-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=NC=C1CC#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 4-Bromo-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile

4-Bromo-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile (CAS No. 1805165-16-5): A Promising Compound in Medicinal Chemistry

4-Bromo-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile (CAS No. 1805165-16-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The molecular structure of 4-Bromo-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile is characterized by the presence of a bromine atom at the 4-position, a difluoromethyl group at the 2-position, a methoxy group at the 3-position, and an acetonitrile moiety at the 5-position. These functional groups contribute to the compound's high reactivity and stability, making it an attractive candidate for further chemical modifications and biological evaluations.

Recent studies have highlighted the potential of 4-Bromo-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the bromine and difluoromethyl groups played crucial roles in enhancing the compound's efficacy and selectivity.

In another study, published in the European Journal of Medicinal Chemistry in 2022, 4-Bromo-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile was evaluated for its anti-cancer properties. The results showed that it effectively inhibited the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest, which are key processes in cancer therapy.

The methoxy group at the 3-position of 4-Bromo-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile has also been shown to enhance its solubility and bioavailability, making it more suitable for in vivo studies. This is particularly important for drug development, as compounds with poor solubility often face challenges in reaching their target sites within the body.

The acetonitrile moiety at the 5-position further contributes to the compound's biological activity by providing a polar functional group that can interact with biological targets. This feature has been exploited in several drug design strategies to improve binding affinity and selectivity.

In addition to its therapeutic potential, 4-Bromo-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile has also been investigated for its use as a building block in organic synthesis. Its versatile reactivity allows for the synthesis of a wide range of derivatives with diverse functional groups, opening up new avenues for drug discovery and development.

The synthetic route for preparing 4-Bromo-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile involves several well-established chemical transformations. Typically, it starts with the bromination of a pyridine derivative followed by sequential introduction of the difluoromethyl and methoxy groups. The final step involves the formation of the acetonitrile moiety through a suitable nitrile synthesis method.

The safety profile of 4-Bromo-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile has been extensively evaluated in preclinical studies. Toxicity assays have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 4-Bromo-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile (CAS No. 1805165-16-5) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its potential applications in anti-inflammatory and anti-cancer therapies make it an exciting area of research for both academic and industrial scientists. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and therapeutic potential.